Cas no 1261913-14-7 (3-Hydroxy-4-(4-trifluoromethylphenyl)benzoic acid)

• Product Name: 3-Hydroxy-4-(4-trifluoromethylphenyl)benzoic acid
• CAS No: 1261913-14-7
• MF: C₁₄H₉F₃O₃
• MW: 282.214674711227
• MDL: MFCD18321782
• CID: 2763067
• PubChem ID: 53227629
• Update Time: 2025-07-17

3-Hydroxy-4-(4-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• A1-72905
• 3-Hydroxy-4-(4-trifluoromethylphenyl)benzoic acid, 95%
• 2-Hydroxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid
• MFCD18321782
• DTXSID30691162
• 1261913-14-7
• 3-HYDROXY-4-(4-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 2-Hydroxy-4'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
• 3-Hydroxy-4-(4-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18321782
• Inchi： 1S/C14H9F3O3/c15-14(16,17)10-4-1-8(2-5-10)11-6-3-9(13(19)20)7-12(11)18/h1-7,18H,(H,19,20)
• InChI Key： QVSCTJXPJHEULJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(C(=O)O)=CC=1O)(F)F

Computed Properties

• Exact Mass: 282.05
• Monoisotopic Mass: 282.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 3.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Hydroxy-4-(4-trifluoromethylphenyl)benzoic acid

Recent Advances in the Study of 3-Hydroxy-4-(4-trifluoromethylphenyl)benzoic acid (CAS: 1261913-14-7)

3-Hydroxy-4-(4-trifluoromethylphenyl)benzoic acid (CAS: 1261913-14-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of targeting specific enzymes and receptors involved in disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis of 3-Hydroxy-4-(4-trifluoromethylphenyl)benzoic acid and its derivatives, highlighting its role as a key intermediate in the development of novel anti-inflammatory agents. The researchers employed a multi-step synthetic route, optimizing reaction conditions to achieve high yields and purity. The compound's structure was confirmed using NMR spectroscopy and mass spectrometry, providing a solid foundation for further pharmacological studies.

In another recent investigation, the compound's potential as a modulator of protein-protein interactions (PPIs) was examined. PPIs are critical targets in drug discovery, and the trifluoromethylphenyl moiety of 3-Hydroxy-4-(4-trifluoromethylphenyl)benzoic acid was found to enhance binding affinity to specific protein surfaces. This finding, published in Bioorganic & Medicinal Chemistry Letters, suggests that the compound could serve as a scaffold for designing inhibitors of disease-related PPIs.

Furthermore, a 2024 preclinical study evaluated the pharmacokinetic properties of 3-Hydroxy-4-(4-trifluoromethylphenyl)benzoic acid in animal models. The results indicated favorable absorption and distribution profiles, with minimal off-target effects. These findings, coupled with the compound's demonstrated in vitro activity, support its potential as a lead candidate for further optimization and clinical development.

In summary, recent research on 3-Hydroxy-4-(4-trifluoromethylphenyl)benzoic acid (CAS: 1261913-14-7) underscores its versatility and promise in medicinal chemistry. Its applications range from anti-inflammatory drug development to PPI modulation, with ongoing studies aimed at elucidating its mechanisms of action and therapeutic potential. Future directions may include structural optimization to enhance bioavailability and target specificity, as well as expanded in vivo studies to validate its efficacy and safety.